Cas no 142769-28-6 (1H-Indole-3-carboxaldehyde, 5,6-dimethoxy-1-(phenylmethyl)-)

• Product Name: 1H-Indole-3-carboxaldehyde, 5,6-dimethoxy-1-(phenylmethyl)-
• CAS No: 142769-28-6
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 1312170
• PubChem ID: 54532101
• Update Time: 2025-04-20

1H-Indole-3-carboxaldehyde, 5,6-dimethoxy-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 5,6-dimethoxy-1-(phenylmethyl)-
• 1h-indole-3-carbaldehyde,5,6-dimethoxy-1-(phenylmethyl)-
• SCHEMBL9732936
• 142769-28-6

• Inchi： 1S/C18H17NO3/c1-21-17-8-15-14(12-20)11-19(16(15)9-18(17)22-2)10-13-6-4-3-5-7-13/h3-9,11-12H,10H2,1-2H3
• InChI Key： YXGMMCNGLSUVRT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C=O)=CN(CC3C=CC=CC=3)C=2C=1)OC

Computed Properties

• Exact Mass: 295.12091
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46